2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide

• Molecular Formula: C24H26N2O4
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 2-[2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H26N2O4/c1-17-5-4-6-20(13-17)26-24(27)16-30-22-12-7-18(14-23(22)29-3)15-25-19-8-10-21(28-2)11-9-19/h4-14,25H,15-16H2,1-3H3,(H,26,27)
• InChI Key: FENHVCGJSVXDNS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)COC2=C(C=C(C=C2)CNC3=CC=C(C=C3)OC)OC

Description

2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide, also known as MMMP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. MMMP is a small molecule that belongs to the class of compounds known as tyrosine kinase inhibitors.

Mechanism of Action

The mechanism of action of 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide involves the inhibition of tyrosine kinase activity, which results in the suppression of downstream signaling pathways that promote tumor growth and metastasis. 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide binds to the ATP-binding site of tyrosine kinases, preventing the transfer of phosphate groups to downstream targets. This leads to the inhibition of cell proliferation, migration, and survival, which are key processes in cancer progression.
Biochemical and physiological effects:
2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation and migration, induction of apoptosis, and inhibition of angiogenesis. 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide has also been found to decrease the expression of several proteins involved in tumor growth and metastasis, including c-Met, VEGFR, and PDGFR.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide for lab experiments is its high potency and selectivity for tyrosine kinases. This makes it a valuable tool for studying the role of tyrosine kinases in cancer progression and for developing new cancer therapies. However, the synthesis of 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide is a complex and time-consuming process, which can limit its availability for lab experiments. In addition, the high potency of 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide can also make it difficult to study its effects in vivo, as it may cause toxic side effects at high doses.

Future Directions

There are several future directions for research on 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide. One area of focus is the development of new derivatives of 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide that have improved potency and selectivity for specific tyrosine kinases. Another area of interest is the study of 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, the development of new drug delivery systems for 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide may also improve its efficacy and reduce its toxic side effects.

Synthesis Methods

The synthesis of 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide involves the reaction of 2-methoxy-4-aminophenol with 4-methoxybenzyl chloride in the presence of potassium carbonate. The resulting intermediate is then reacted with 3-methylphenylacetic acid chloride to form the final product, 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide. The synthesis of 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide is a multi-step process that requires careful control of reaction conditions to obtain a high yield and purity of the final product.

Scientific Research Applications

2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of several tyrosine kinases, including c-Met, VEGFR, and PDGFR, which are known to play a critical role in tumor growth and metastasis. 2-{2-methoxy-4-[(4-methoxyanilino)methyl]phenoxy}-N-(3-methylphenyl)acetamide has also been found to induce apoptosis and inhibit angiogenesis, which are important mechanisms for controlling cancer progression.